Cas no 2034309-76-5 (5-(1-benzoylpiperidine-4-carbonyl)-2-thia-5-azabicyclo[2.2.1]heptane)

• Product Name: 5-(1-benzoylpiperidine-4-carbonyl)-2-thia-5-azabicyclo[2.2.1]heptane
• CAS No: 2034309-76-5
• MF: C₁₈H₂₂N₂O₂S
• MW: 330.444483280182
• CID: 5332405
• Update Time: 2025-10-29

5-(1-benzoylpiperidine-4-carbonyl)-2-thia-5-azabicyclo[2.2.1]heptane Chemical and Physical Properties

Names and Identifiers

• (4-(2-thia-5-azabicyclo[2.2.1]heptane-5-carbonyl)piperidin-1-yl)(phenyl)methanone
• (1-benzoylpiperidin-4-yl)-(2-thia-5-azabicyclo[2.2.1]heptan-5-yl)methanone
• 5-(1-benzoylpiperidine-4-carbonyl)-2-thia-5-azabicyclo[2.2.1]heptane

• Inchi： 1S/C18H22N2O2S/c21-17(13-4-2-1-3-5-13)19-8-6-14(7-9-19)18(22)20-11-16-10-15(20)12-23-16/h1-5,14-16H,6-12H2
• InChI Key： QFWPHLJLTAGHGH-UHFFFAOYSA-N
• SMILES： S1CC2CC1CN2C(C1CCN(C(C2C=CC=CC=2)=O)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 470
• XLogP3: 2
• Topological Polar Surface Area: 65.9

Additional information on 5-(1-benzoylpiperidine-4-carbonyl)-2-thia-5-azabicyclo[2.2.1]heptane

5-(1-Benzoylpiperidine-4-carbonyl)-2-thia-5-azabicyclo[2.2.1]heptane: A Comprehensive Overview

The compound 5-(1-benzoylpiperidine-4-carbonyl)-2-thia-5-azabicyclo[2.2.1]heptane, identified by the CAS number 2034309-76-5, represents a significant advancement in the field of organic chemistry and drug discovery. This molecule, with its unique bicyclic structure, has garnered attention for its potential applications in various therapeutic areas. The name itself is a testament to its complex structure, incorporating elements such as the benzoyl group, a piperidine ring, and a bicyclo[2.2.1]heptane framework, which together contribute to its distinctive properties.

Recent studies have highlighted the importance of bicyclic compounds like this one in medicinal chemistry. The integration of a thia element within the bicyclic system introduces additional complexity and functionality, making it a promising candidate for further exploration. Researchers have been particularly interested in the compound's ability to interact with specific biological targets, potentially offering novel therapeutic interventions.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The incorporation of the benzoyl group into the piperidine ring is a critical step, as it significantly influences the molecule's pharmacokinetic properties. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's structure and purity.

In terms of pharmacological activity, preliminary studies suggest that this compound exhibits selective binding to certain receptors, which could be exploited for treating conditions such as neurodegenerative diseases or inflammatory disorders. Collaborative efforts between academic institutions and pharmaceutical companies have led to promising preclinical results, although further investigations are required to fully understand its therapeutic potential.

The structural uniqueness of 5-(1-benzoylpiperidine-4-carbonyl)-2-thia-5-azabicyclo[2.2.1]heptane also makes it an intriguing subject for computational chemistry studies. Molecular modeling has provided insights into its conformational flexibility and receptor binding affinity, aiding in the design of more potent analogs. These findings underscore the importance of interdisciplinary approaches in advancing our understanding of complex molecules like this one.

As research continues, the compound's potential applications are expected to expand beyond its current scope. Its ability to modulate cellular pathways involved in disease progression positions it as a valuable tool in drug development pipelines. Furthermore, ongoing collaborations between chemists and biologists are paving the way for innovative strategies to enhance its bioavailability and efficacy.

In conclusion, 5-(1-benzoylpiperidine-4-carbonyl)-2-thia-5-azabicyclo[2.2.1]heptane stands at the forefront of chemical innovation, offering exciting possibilities for future research and therapeutic applications. Its intricate structure and promising pharmacological profile make it a compelling subject for scientists across various disciplines.